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Compound of Interest

Compound Name: 2-Hydroxyanthraquinone

Cat. No.: B7767098 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides immediate and essential safety and

logistical information for 2-Hydroxyanthraquinone, including detailed operational and disposal

plans.

Chemical Profile and Hazards

2-Hydroxyanthraquinone is a naturally occurring compound with known antitumor and

immunosuppressive activity.[1] It is a solid in its pure form. While it has applications in

research, it also presents several hazards that necessitate careful handling.

Primary hazards associated with 2-Hydroxyanthraquinone include:

Skin Irritation: May cause skin irritation.

Eye Irritation: Can cause serious eye irritation.[2]

Allergic Skin Reaction: May cause an allergic skin reaction.[2]

Respiratory Irritation: May cause respiratory irritation.

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[2]
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Hazard Classification GHS Pictogram Hazard Statement

Skin Irritation GHS07 H315: Causes skin irritation

Eye Irritation GHS07
H319: Causes serious eye

irritation

Skin Sensitization GHS07
H317: May cause an allergic

skin reaction

Respiratory Irritation GHS07
H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment
GHS09

H411: Toxic to aquatic life with

long lasting effects

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling 2-
Hydroxyanthraquinone. Adherence to these recommendations is critical to minimize exposure

risk.
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PPE Category Recommended Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Gloves

must be inspected prior to use.

[3][4]

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield may

be necessary for splash

hazards.[4]

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or when

dusts are generated. A P2 filter

is recommended.[4]

Protective Clothing Laboratory coat

A flame-retardant lab coat

should be worn and fully

buttoned.[4]

Footwear Closed-toe shoes
Shoes must fully cover the

feet.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a tightly closed container in a dry, well-ventilated area. Keep away from

incompatible materials.

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.
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Handling Procedures
Engineering Controls: All handling of 2-Hydroxyanthraquinone powder should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[5] Ensure an

eyewash station and safety shower are readily accessible.[5]

Weighing: When weighing, use a balance inside the fume hood or in a ventilated enclosure.

Solution Preparation: To prepare solutions, slowly add the solid to the solvent to avoid

splashing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.[6] Do not eat, drink, or smoke in the handling area.[6]

Spill and Emergency Procedures
In the event of a spill or exposure, follow these procedures:
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Scenario Action

Minor Spill

1. Alert personnel in the immediate area. 2.

Wearing appropriate PPE, cover the spill with an

absorbent material. 3. Clean up the spill using

dry procedures to avoid generating dust.[6] 4.

Place all contaminated materials in a sealed,

labeled hazardous waste container.[6]

Major Spill

1. Evacuate the area immediately. 2. Alert the

appropriate emergency response team. 3.

Prevent entry into the affected area.

Skin Contact

1. Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[3] 2.

Remove contaminated clothing.[3] 3. Seek

medical attention if irritation persists.[3]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] 2. Seek immediate

medical attention.[3]

Inhalation

1. Move the person to fresh air.[3] 2. If breathing

is difficult, give oxygen.[3] 3. Seek medical

attention.[3]

Ingestion

1. Do NOT induce vomiting. 2. Rinse mouth with

water.[3] 3. Never give anything by mouth to an

unconscious person.[3] 4. Seek immediate

medical attention.[3]

Disposal Plan
All waste containing 2-Hydroxyanthraquinone must be treated as hazardous waste.

Solid Waste: Collect all solid 2-Hydroxyanthraquinone and any contaminated materials

(e.g., weighing paper, contaminated gloves, absorbent materials) in a designated, sealed,

and clearly labeled hazardous waste container.[5]
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Liquid Waste: Collect any solutions containing 2-Hydroxyanthraquinone in a separate,

sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety office, following all local, state, and federal regulations. Do not dispose of down the

drain.

Workflow for Handling 2-Hydroxyanthraquinone
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Caption: Workflow for the safe handling and disposal of 2-Hydroxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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